Cas no 2224438-17-7 (N-cyano-N-methylimidazo[1,5-a]pyridine-6-carboxamide)

• Product Name: N-cyano-N-methylimidazo[1,5-a]pyridine-6-carboxamide
• CAS No: 2224438-17-7
• MF: C₁₀H₈N₄O
• MW: 200.196721076965
• CID: 6452652
• PubChem ID: 132374715
• Update Time: 2025-10-29

N-cyano-N-methylimidazo[1,5-a]pyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033750871
• N-cyano-N-methylimidazo[1,5-a]pyridine-6-carboxamide
• EN300-6648006
• 2224438-17-7

• Inchi： 1S/C10H8N4O/c1-13(6-11)10(15)8-2-3-9-4-12-7-14(9)5-8/h2-5,7H,1H3
• InChI Key： JLXCITRFTXCKBB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=CN=CN2C=1)N(C#N)C

Computed Properties

• Exact Mass: 200.06981089g/mol
• Monoisotopic Mass: 200.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.4Ų

Additional information on N-cyano-N-methylimidazo[1,5-a]pyridine-6-carboxamide

Introduction to N-cyano-N-methylimidazo[1,5-a]pyridine-6-carboxamide (CAS No. 2224438-17-7)

N-cyano-N-methylimidazo[1,5-a]pyridine-6-carboxamide, a compound with the chemical formula C₁₁H₈N₄O, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound is characterized by its imidazo[1,5-a]pyridine core structure, which is a heterocyclic system that has garnered considerable attention due to its versatile biological activities. The presence of a cyano group and an N-methyl substituent further enhances its pharmacological potential, making it a valuable scaffold for developing novel therapeutic agents.

The CAS number 2224438-17-7 uniquely identifies this compound and distinguishes it from other chemical entities. Its molecular structure incorporates both nitrogen and oxygen heteroatoms, which contribute to its complex electronic properties and reactivity. These features make it an attractive candidate for further investigation in various biochemical pathways and disease models.

In recent years, the pharmaceutical industry has shown increasing interest in imidazo[1,5-a]pyridine derivatives due to their demonstrated efficacy in modulating multiple biological targets. Research has highlighted the potential of these compounds in treating a range of disorders, including cancer, inflammation, and infectious diseases. The N-cyano-N-methylimidazo[1,5-a]pyridine-6-carboxamide structure has been particularly studied for its ability to interact with enzymes and receptors involved in these processes.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. Its unique functional groups allow for further chemical modifications, enabling the development of libraries of derivatives with tailored pharmacological properties. This flexibility has made it a favorite among medicinal chemists seeking to optimize drug-like characteristics such as solubility, bioavailability, and metabolic stability.

Recent studies have begun to explore the mechanism of action of N-cyano-N-methylimidazo[1,5-a]pyridine-6-carboxamide, revealing insights into how it interacts with biological systems. For instance, research suggests that it may inhibit specific kinases or modulate transcription factors critical in disease progression. These findings have opened up new avenues for therapeutic intervention and have prompted further investigation into its potential applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of catalytic methods and green chemistry principles has also been explored to minimize environmental impact while maintaining efficiency.

In addition to its pharmacological significance, N-cyano-N-methylimidazo[1,5-a]pyridine-6-carboxamide has been studied for its potential in materials science applications. Its ability to form stable complexes with other molecules makes it useful in designing functional materials with specific properties. These applications are still in their early stages but hold promise for future advancements.

The regulatory landscape for new pharmaceutical compounds like N-cyano-N-methylimidazo[1,5-a]pyridine-6-carboxamide is stringent but well-established. Researchers must navigate rigorous testing protocols to demonstrate safety and efficacy before clinical trials can begin. However, the growing body of preclinical data supports its potential as a therapeutic agent, encouraging continued investment in its development.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing the study of this compound. Such partnerships facilitate the sharing of resources and expertise, accelerating the pace of discovery. The integration of computational modeling and high-throughput screening techniques has further enhanced the efficiency of drug discovery programs involving N-cyano-N-methylimidazo[1,5-a]pyridine-6-carboxamide.

The future prospects for N-cyano-N-methylimidazo[1,5-a]pyridine-6-carboxamide are promising, with ongoing research aimed at uncovering new therapeutic applications and optimizing its pharmacological profile. As our understanding of biological systems continues to evolve, this compound is likely to play an increasingly important role in addressing complex diseases.